Cas no 72711-84-3 (Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)-)

Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)- structure
72711-84-3 structure
Product Name:Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)-
CAS No:72711-84-3
MF:C20H24O4
MW:328.402166366577
CID:566333
Update Time:2025-04-19

Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)-
    • Benzo(5,6)cyclohepta(1,2-b)pyran-2,9-dione, 3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (S)-
    • 3-[[2-[bis(2-chloroethyl)amino]-2-oxo-1,3,2λ<sup>5</sup>-oxazaphosphinan-4-yl]sulfanyl]propanoic acid
    • bharangin
    • Inchi: 1S/C20H24O4/c1-11(2)13-8-12-6-7-15-19(3,4)10-16(21)24-20(15,5)9-14(12)18(23)17(13)22/h6-8,11,23H,9-10H2,1-5H3/t20-/m0/s1
    • InChI Key: HMJSIJZITOCLAD-FQEVSTJZSA-N
    • SMILES: O1C(CC(C)(C)C2=CC=C3C=C(C(C)C)C(C(=C3C[C@]12C)O)=O)=O

Computed Properties

  • Exact Mass: 328.16752

Experimental Properties

  • PSA: 63.6

Benzo[5,6]cyclohepta[1,2-b]pyran-2,9-dione,3,4,11,11a-tetrahydro-10-hydroxy-4,4,11a-trimethyl-8-(1-methylethyl)-, (11aS)- Related Literature

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